Cas no 1261760-47-7 (6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid)

• Product Name: 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid
• CAS No: 1261760-47-7
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4986342
• Update Time: 2025-06-07

6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid

• Inchi： 1S/C13H7ClF3NO3/c14-10-6-5-8(12(19)20)11(18-10)7-3-1-2-4-9(7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： VZTFXDXFEWIHPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(C2C=CC=CC=2OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid

Introduction to 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid (CAS No. 1261760-47-7)

6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid (CAS No. 1261760-47-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted nicotinic acid moiety and a trifluoromethoxy-substituted phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid is C₁₅H₉ClF₃O₃, and its molecular weight is approximately 333.68 g/mol. The compound's structure features a six-membered ring with a chlorine atom at the 6-position, a carboxylic acid group at the 2-position, and a substituted phenyl group attached to the same carbon as the carboxylic acid. The trifluoromethoxy group (OCF₃) on the phenyl ring adds significant fluorine content, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

In recent years, 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid has been studied for its potential as an intermediate in the synthesis of various pharmaceuticals. One notable application is in the development of nicotinic acid receptor agonists, which have shown promise in treating conditions such as Alzheimer's disease, schizophrenia, and nicotine addiction. The compound's ability to modulate nicotinic acetylcholine receptors (nAChRs) makes it an attractive candidate for further investigation in these areas.

A key aspect of the research on 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid involves its pharmacokinetic and pharmacodynamic properties. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, its lipophilicity allows it to cross biological membranes efficiently, while its carboxylic acid group can form stable salts that enhance solubility and bioavailability. These properties are crucial for optimizing drug delivery and therapeutic efficacy.

In addition to its potential as a pharmaceutical intermediate, 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid has also been explored for its use in chemical biology research. Its unique structure makes it a useful tool for probing the function of specific enzymes and receptors in cellular systems. For example, it has been used to study the interactions between nicotinic acetylcholine receptors and their ligands, providing insights into receptor activation mechanisms and signaling pathways.

The synthesis of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of appropriate aryl halides with nicotinic acid derivatives followed by functional group transformations to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic reactions and green chemistry techniques.

The safety profile of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid is an important consideration in its development and application. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 6-Chloro-2-(2-(trifluoromethoxy)phenyl)nicotinic acid (CAS No. 1261760-47-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to explore its potential benefits and optimize its use in various contexts.